Cas no 2228919-93-3 (3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228919-93-3
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 5778153
• PubChem ID: 165741821
• Update Time: 2025-08-05

3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1981773
• 3-(6-chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid
• 2228919-93-3
• 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C10H12ClNO3/c1-10(2,8(13)9(14)15)6-3-4-7(11)12-5-6/h3-5,8,13H,1-2H3,(H,14,15)
• InChI Key： IORVYIUEHKFKHF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid

3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228919-93-3)

3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid, also known by its CAS number 2228919-93-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 6th position and a hydroxyl group at the 2nd position of a butanoic acid moiety. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and development.

The synthesis of 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are crucial for its application in chiral recognition studies and drug development.

One of the most notable applications of this compound is in the field of pharmacology. Studies have demonstrated that 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid exhibits potent bioactivity against various disease targets. For instance, it has shown promising results as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The hydroxyl group at the 2nd position plays a critical role in its ability to interact with biological targets, making it a valuable lead compound for drug discovery.

In addition to its pharmacological applications, this compound has also found use in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. The pyridine ring contributes to the molecule's aromaticity and electron-withdrawing properties, which are essential for these applications.

Recent research has focused on understanding the environmental impact and biodegradation pathways of 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid. Scientists have investigated its fate in aquatic and terrestrial ecosystems, aiming to develop sustainable practices for its production and disposal. These studies have revealed that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential environmental risks.

The study of 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid has also contributed to our understanding of molecular recognition and supramolecular chemistry. Its ability to form stable complexes with metal ions has been exploited in the design of sensors and catalysts. For example, coordination complexes formed with transition metals exhibit enhanced catalytic activity in organic transformations, offering new avenues for green chemistry.

Looking ahead, the continued exploration of 3-(6-Chloropyridin-3-yl)-2-hydroxy-3-methylbutanoic acid is expected to yield further breakthroughs in both academic research and industrial applications. Its versatility as a chemical building block positions it as a key player in the development of novel drugs, advanced materials, and sustainable chemical processes.